Cas no 78865-47-1 (methyl thiomorpholine-3-carboxylate)

• Product Name: methyl thiomorpholine-3-carboxylate
• CAS No: 78865-47-1
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• MDL: MFCD09405990
• CID: 533749
• PubChem ID: 12858834
• Update Time: 2025-04-19

methyl thiomorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylic acid, methyl ester
• Methyl 3-thiomorpholinecarboxylate
• methyl thiomorpholine-3-carboxylate
• Thiomorpholine-3-carboxylic acid methyl ester
• AKOS005362695
• SCHEMBL2675696
• A864954
• CS-0302057
• EN300-79647
• F70247
• 78865-47-1
• DTXSID70511653

• MDL： MFCD09405990
• Inchi： 1S/C6H11NO2S/c1-9-6(8)5-4-10-3-2-7-5/h5,7H,2-4H2,1H3
• InChI Key： CYKUMLWZCRVBJA-UHFFFAOYSA-N
• SMILES： S1CCNC(C(=O)OC)C1

Computed Properties

• Exact Mass: 161.05104977g/mol
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives